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Compound of Interest

Compound Name: 2-Methyl-1-nitroanthraquinone

Cat. No.: B094343 Get Quote

This document provides essential safety and operational guidance for researchers, scientists,

and drug development professionals working with 2-Methyl-1-nitroanthraquinone (CAS No.

129-15-7). The procedural recommendations herein are grounded in established safety

protocols and an understanding of the compound's specific hazard profile. The primary

objective is to empower you with the knowledge to work safely, mitigating risks of exposure and

ensuring the integrity of your research.

Hazard Assessment: Understanding the "Why"
Behind the Precautions
2-Methyl-1-nitroanthraquinone is a pale yellow, solid organic compound.[1][2] While a

valuable intermediate in dye synthesis, it presents significant health risks that necessitate

stringent handling protocols.[3][4] A thorough understanding of these hazards is the foundation

of a robust safety plan.

Carcinogenicity: The most critical hazard is its classification as a suspected human

carcinogen.[5] A National Toxicology Program bioassay concluded that orally administered 2-
methyl-1-nitroanthraquinone is carcinogenic in male Fischer 344 rats, causing

hepatocellular carcinomas.[3] The state of California lists it as a chemical known to cause

cancer under Proposition 65.[4][6] Due to this risk, all contact should be minimized to the

lowest possible level, as there may be no safe exposure threshold.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b094343?utm_src=pdf-interest
https://www.benchchem.com/product/b094343?utm_src=pdf-body
https://www.benchchem.com/product/b094343?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-nitroanthraquinone
https://cameochemicals.noaa.gov/chemical/20675
https://ntp.niehs.nih.gov/publications/reports/tr/tr029
https://oehha.ca.gov/chemicals/2-methyl-1-nitroanthraquinone-uncertain-purity
https://www.echemi.com/products/pid_Seven4434-2-methyl-1-nitroanthraquinone.html
https://www.benchchem.com/product/b094343?utm_src=pdf-body
https://www.benchchem.com/product/b094343?utm_src=pdf-body
https://ntp.niehs.nih.gov/publications/reports/tr/tr029
https://oehha.ca.gov/chemicals/2-methyl-1-nitroanthraquinone-uncertain-purity
https://www.p65warnings.ca.gov/chemicals/2-methyl-1-nitroanthraquinone-uncertain-purity
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0076.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity: The compound is harmful if swallowed.[8] When heated to decomposition, it

can emit toxic fumes of nitrogen oxides (NOx), posing a significant inhalation hazard.[2][5]

Irritant Properties: It is known to cause serious eye irritation and may cause skin and

respiratory tract irritation.[8]

Given its insolubility in water, decontamination procedures require specific considerations to be

effective.[2][5] These hazards collectively demand a multi-layered approach to personal

protection, focusing on preventing inhalation, ingestion, and dermal contact.

Core Directive: Personal Protective Equipment
(PPE) Ensemble
A complete PPE ensemble is mandatory when handling 2-Methyl-1-nitroanthraquinone in

any form. The selection of specific equipment is dictated by the compound's physical state

(solid powder) and its toxicological profile.
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Eye & Face

Protection

Respiratory
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Weighing/Transf

er of Neat Solid

Chemical safety

goggles and full-

face shield

NIOSH-approved

half-face or full-

face respirator

with combination

P100 (HEPA)

and organic

vapor cartridges

2 pairs of

chemically

resistant nitrile

gloves (double-

gloving)

Disposable,

solid-particulate

protective lab

coat or coveralls;

closed-toe shoes

Handling

Solutions

Chemical safety

goggles

In a certified

chemical fume

hood, respiratory

protection may

not be required.

Assess risk

based on solvent

volatility and

concentration.

Chemically

resistant gloves

(select based on

solvent)

Chemically

resistant lab coat

or apron over

personal

clothing; closed-

toe shoes

Spill Cleanup

Chemical safety

goggles and full-

face shield

NIOSH-approved

half-face or full-

face respirator

with combination

P100 (HEPA)

and organic

vapor cartridges

Heavy-duty,

chemically

resistant gloves

over nitrile

gloves

Disposable,

chemical-

resistant

coveralls (e.g.,

Tyvek®)

Rationale for Selections:

Eye and Face Protection: The use of both goggles and a face shield during solid transfers is

critical.[9] This provides a dual barrier against airborne particulates and potential splash-

back.

Respiratory Protection: Because 2-Methyl-1-nitroanthraquinone is a fine powder, a high-

efficiency particulate arrestor (HEPA/P100) filter is essential to prevent inhalation of
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carcinogenic dust.[5][10] The addition of an organic vapor cartridge is a prudent measure to

protect against any volatile impurities or if used with solvents.[2]

Hand Protection: Double-gloving provides an extra layer of security. If the outer glove is

compromised, the inner glove continues to offer protection while the outer is safely removed

and replaced. Always dispose of gloves after use in accordance with laboratory practices.

[11]

Body Protection: Disposable lab coats or coveralls are preferred to prevent the

contamination of personal clothing.[7] These should be promptly removed and disposed of if

contamination is suspected.

Operational Plan: A Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely weighing and handling solid 2-Methyl-1-
nitroanthraquinone. The entire process must be conducted within a certified chemical fume

hood or a ventilated containment enclosure to minimize exposure.

Workflow for Handling Solid 2-Methyl-1-nitroanthraquinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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